Cas no 596-58-7 ((RS)-disinomenine)

• Product Name: (RS)-disinomenine
• CAS No: 596-58-7
• MF: C₃₈H₄₄N₂O₈
• MW: 656.76457118988
• CID: 2001771
• PubChem ID: 24829009
• Update Time: 2025-04-21

(RS)-disinomenine Chemical and Physical Properties

Names and Identifiers

• (RS)-disinomenine
• 1,1'-disinomenine
• 4,4'-Dihydroxy-3,7,3',7'-tetramethoxy-17,17'-dimethyl-[1,1']bimorphin-7-enyl-6,6'-dion
• 4,4'-dihydroxy-3,7,3',7'-tetramethoxy-17,17'-dimethyl-[1,1']bimorphin-7-enyl-6,6'-dione
• Bisinomenine
• disinomenine
• (+)-Disinomenine
• CHEBI:80819
• (1R,9S,10S)-3-hydroxy-6-[(1R,9S,10S)-3-hydroxy-4,12-dimethoxy-17-methyl-13-oxo-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-6-yl]-4,12-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-13-one
• 596-58-7
• C16954
• (S)-Disinomenine
• (R)-Disinomenine
• CHEMBL255668
• Q27149862

• Inchi： 1S/C38H44N2O8/c1-39-9-7-37-17-27(41)29(45-3)15-23(37)25(39)11-21-19(13-31(47-5)35(43)33(21)37)20-14-32(48-6)36(44)34-22(20)12-26-24-16-30(46-4)28(42)18-38(24,34)8-10-40(26)2/h13-16,23-26,43-44H,7-12,17-18H2,1-6H3/t23-,24-,25+,26+,37-,38-/m1/s1
• InChI Key： AXVVWZONCVUAPP-QULPKBGFSA-N
• SMILES： OC1=C(C=C(C2=CC(=C(C3=C2C[C@H]2[C@H]4C=C(C(C[C@]43CCN2C)=O)OC)O)OC)C2C[C@H]3[C@H]4C=C(C(C[C@]4(C=21)CCN3C)=O)OC)OC

Computed Properties

• Exact Mass: 656.30976637g/mol
• Monoisotopic Mass: 656.30976637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.706
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans